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Compound of Interest

Compound Name: Diallyldimethylsilane

CAS No.: 1113-12-8

Cat. No.: B075015

Get Quote

Welcome to the comprehensive technical support center for Diallyldimethylsilane. This guide

is designed for researchers, scientists, and drug development professionals, providing in-

depth, field-proven insights into the safe and effective use of this versatile organosilicon

compound. Here, we move beyond basic data sheets to address the practical challenges and

questions that arise during experimentation.

Section 1: Fundamental Safety and Handling
This section provides the essential knowledge for safely managing Diallyldimethylsilane in a

laboratory setting. Understanding and implementing these practices is paramount to ensuring a

safe research environment and the integrity of your experiments.

Frequently Asked Questions (FAQs) on Safety and
Handling
Q1: What are the primary hazards associated with Diallyldimethylsilane?

A1: Diallyldimethylsilane is a highly flammable liquid and vapor[1][2]. It is also known to

cause skin and serious eye irritation, and may cause respiratory irritation[1]. Due to its
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reactivity, particularly with moisture, it is classified as an air-sensitive and moisture-sensitive

compound[2].

Q2: What personal protective equipment (PPE) is mandatory when handling

Diallyldimethylsilane?

A2: At a minimum, users must wear a flame-retardant lab coat, chemical safety goggles, and

nitrile gloves. All handling of the neat compound should be performed within a certified

chemical fume hood[3].

Q3: How should I properly store Diallyldimethylsilane to maintain its purity and prevent

hazards?

A3: Diallyldimethylsilane should be stored in a cool, dry, and well-ventilated area, away from

sources of ignition[3][4]. It is crucial to store it under an inert atmosphere, such as nitrogen or

argon, to prevent contact with air and moisture[2][4]. The container must be kept tightly sealed

when not in use[5]. For long-term storage, refrigeration is recommended, but ensure the

container is sealed to prevent condensation upon removal.

Q4: What are the immediate first aid measures in case of accidental exposure?

A4:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Workflow for Safe Handling of Diallyldimethylsilane
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Preparation

Handling

Cleanup and Disposal

Don appropriate PPE:
- Flame-retardant lab coat
- Chemical safety goggles

- Nitrile gloves

Work in a certified
chemical fume hood

Ensure inert atmosphere
(Nitrogen or Argon) is available

Use oven-dried
glassware

Transfer Diallyldimethylsilane
using a dry syringe or cannula

under inert atmosphere

Immediately seal the
reagent bottle after use

Quench excess reagent
and contaminated materials safely

Dispose of waste according to
institutional and local regulations
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Problem

Potential Causes

Solutions

Slow or Incomplete
Hydrosilylation Reaction

Catalyst Inactivity Presence of Moisture Inhibitors in Substrate Suboptimal Temperature

Use fresh catalyst Ensure anhydrous conditions Purify alkene substrate Optimize reaction temperature

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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